2-[2-(3-phenoxyphenyl)-1H-imidazol-1-yl]ethanol

• IUPAC Name: 2-[2-(3-phenoxyphenyl)imidazol-1-yl]ethanol
• InChI: InChI=1S/C17H16N2O2/c20-12-11-19-10-9-18-17(19)14-5-4-8-16(13-14)21-15-6-2-1-3-7-15/h1-10,13,20H,11-12H2
• InChI Key: TZMZJYKAJZRESQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C3=NC=CN3CCO
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

The compound “2-[2-(3-phenoxyphenyl)-1H-imidazol-1-yl]ethanol” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. A method is proposed for the preparation of 2-(3-phenoxyphenyl)-substituted benzoxazoles, which are of interest as structural blocks for the synthesis of compounds possessing potential biological activity.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

The compound “2-[2-(3-phenoxyphenyl)-1H-imidazol-1-yl]ethanol” is available from suppliers for scientific research needs. This suggests that it may have potential applications in future research and development efforts.